Cas no 898755-51-6 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone)

• Product Name: 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone
• CAS No: 898755-51-6
• MF: C₂₃H₃₆O₃
• MW: 360.53014755249
• CID: 1946032
• PubChem ID: 24727893
• Update Time: 2025-10-29

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-4'-HEXYLVALEROPHENONE
• LogP
• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-hexylphenyl)pentan-1-one
• MFCD03844287
• AKOS016023282
• 898755-51-6
• DTXSID00645990
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone

• MDL： MFCD03844287
• Inchi： 1S/C23H36O3/c1-4-5-6-7-10-19-13-15-20(16-14-19)21(24)11-8-9-12-22-25-17-23(2,3)18-26-22/h13-16,22H,4-12,17-18H2,1-3H3
• InChI Key： CZLOJDJPTWKPHG-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(C2C=CC(=CC=2)CCCCCC)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 360.26600
• Monoisotopic Mass: 360.26644501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 5.95160

Additional information on 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone

Research Brief on 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone (CAS: 898755-51-6): Recent Advances and Applications

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone (CAS: 898755-51-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a dioxane ring and a hexylvalerophenone moiety, has shown promising potential in various applications ranging from drug discovery to material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense research scrutiny.

The synthesis of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone has been optimized in recent years, with several research groups reporting improved yields and purity levels. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium complexes that achieved a 78% yield while maintaining excellent stereoselectivity. This advancement is particularly significant as it addresses previous challenges in large-scale production of this compound, which had been a limiting factor in its broader application.

From a pharmacological perspective, recent investigations have revealed interesting biological properties associated with 898755-51-6. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. While the exact mechanism of action remains under investigation, preliminary data suggest potential applications in developing novel anti-inflammatory agents. The hexyl side chain appears to play a crucial role in membrane permeability, as demonstrated in cellular uptake studies using fluorescent analogs.

Material science applications of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone have also gained attention. Researchers at several institutions have explored its use as a building block for liquid crystalline materials. The compound's rigid dioxane ring combined with the flexible hexyl chain creates an interesting balance of structural properties that may be tunable for specific applications. Recent work published in Advanced Materials Interfaces (2024) demonstrated its potential in creating temperature-responsive materials with potential applications in sensors and displays.

Despite these promising developments, challenges remain in fully characterizing the safety profile and pharmacokinetic properties of 898755-51-6. Current research efforts are focusing on comprehensive toxicological assessments and metabolic studies to better understand its behavior in biological systems. The compound's stability under various conditions and its potential for structural modification to enhance desired properties are active areas of investigation that may shape its future applications in both pharmaceutical and material science domains.

Looking forward, the versatility of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-hexylvalerophenone suggests it may serve as a valuable scaffold for further chemical modifications. Several research groups are currently exploring derivatives with enhanced biological activity or material properties. The coming years are likely to see increased research output regarding this compound as its potential applications become more clearly defined through ongoing studies and technological advancements in characterization techniques.